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Compound of Interest

Compound Name: Ammonium calcium nitrate

Cat. No.: B13960213 Get Quote

This technical guide provides a comprehensive overview of ammonium calcium nitrate,

detailing its chemical composition, molecular properties, and various formulations. It is intended

for researchers, scientists, and professionals in chemical and agricultural development who

require a thorough understanding of this compound.

Molecular Formula and Weight
Ammonium calcium nitrate is not a single chemical compound but rather a term applied to

two main types of products. The first is a hydrated double salt with a specific molecular formula,

and the second is a physical mixture of ammonium nitrate and a calcium-containing material.

Hydrated Double Salt: The fully water-soluble version of ammonium calcium nitrate is a

double salt of calcium nitrate and ammonium nitrate.[1][2] Its molecular formula is

5Ca(NO₃)₂·NH₄NO₃·10H₂O.[3][4][5][6] The molecular weight of this hydrated double salt is

1080.71 g/mol .[3][4][5]

Mechanical Mixture (Nitro-limestone/Nitrochalk): This more common formulation, particularly

in fertilizers, is a mixture of ammonium nitrate (NH₄NO₃) and powdered limestone (calcium

carbonate, CaCO₃) or dolomite (a mix of calcium carbonate and magnesium carbonate).[1]

The chemical formula for this type is variable as it is a mixture.
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The following tables summarize the key quantitative data for the different forms of ammonium
calcium nitrate.

Table 1: Molecular and Compositional Data

Property
Hydrated Double Salt
(5Ca(NO₃)₂·NH₄NO₃·10H₂O)

Fertilizer Grade (Mixture)

Molecular Formula 5Ca(NO₃)₂·NH₄NO₃·10H₂O Variable Mixture

Molecular Weight 1080.71 g/mol Not Applicable

Total Nitrogen Content ~15.5% 21-27%[1][2]

Nitrate Nitrogen ~14.4% Variable

Ammonium Nitrogen ~1.1% Variable

Calcium Content ~19% ~8%[1][2]

CAS Number 15245-12-2 Not Applicable

Physicochemical Properties
Ammonium calcium nitrate exhibits several key properties:

Appearance: It is typically found as white to yellowish, granular or crystalline solids.[1]

Solubility: The hydrated double salt is fully soluble in water.[1] The fertilizer mixture's

solubility depends on its exact composition, but it is generally considered water-soluble.

Hygroscopicity: Ammonium calcium nitrate is hygroscopic, meaning it readily absorbs

moisture from the air.[1]

Endothermic Dissolution: The process of dissolving ammonium calcium nitrate in water is

endothermic, which leads to a decrease in the temperature of the solution.[1] This property is

utilized in some instant cold packs.[1]
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The synthesis of ammonium calcium nitrate can be approached in different ways depending

on the desired formulation.

Protocol 1: Laboratory Scale Synthesis of Calcium Nitrate (a precursor)

This protocol outlines the synthesis of calcium nitrate, a key component of the double salt form

of ammonium calcium nitrate.

Materials:

Calcium carbonate (CaCO₃)

1 mol dm⁻³ Nitric acid (HNO₃)

Standard laboratory glassware (beaker, evaporating basin, filter funnel)

Heating apparatus (Bunsen burner or hot water bath)

Procedure:

Measure a specific volume of 1 mol dm⁻³ nitric acid into a beaker and gently warm it to

approximately 60°C.

Gradually add small portions of calcium carbonate powder to the warm, stirred acid. Allow

the effervescence to cease between additions.

Continue adding calcium carbonate until no more gas evolves and a small amount of

unreacted solid remains, indicating the acid has been neutralized.

Filter the warm solution to remove the excess calcium carbonate.

Gently evaporate the filtrate over a hot water bath until crystals begin to form.

Allow the concentrated solution to cool, promoting further crystallization of calcium nitrate.

The resulting calcium nitrate crystals can then be used in further synthesis steps with

ammonium nitrate to form the double salt.
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Protocol 2: Industrial Production of Granular Ammonium Calcium Nitrate

Industrially, the granular fertilizer form is often produced by mixing molten ammonium nitrate

with calcium carbonate.

Method:

Ammonium nitrate is produced by neutralizing nitric acid with ammonia.

The resulting ammonium nitrate solution is concentrated by evaporation to create a melt.

This ammonium nitrate melt is then mixed with a solid, powdered calcium-containing

material such as limestone (CaCO₃).

The mixture is then granulated to form the final product.

It is important to note that at the high temperatures of the melt, a reaction between ammonium

nitrate and calcium carbonate can occur: CaCO₃ + 2NH₄NO₃ → Ca(NO₃)₂ + 2NH₃ + CO₂ +

H₂O.

Logical Relationships and Formulations
The two primary forms of ammonium calcium nitrate can be visualized as follows:

Hydrated Double Salt Mechanical Mixture (Nitro-limestone)

5Ca(NO₃)₂·NH₄NO₃·10H₂O

Calcium Nitrate
(Ca(NO₃)₂)

Ammonium Nitrate
(NH₄NO₃)

Water
(H₂O)

Granular Fertilizer

Ammonium Nitrate
(NH₄NO₃)

Calcium Carbonate
(CaCO₃)

Ammonium Calcium Nitrate (CAN)

As a double salt As a mixture
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Caption: Formulations of Ammonium Calcium Nitrate.

Applications
The primary application of ammonium calcium nitrate is in agriculture as a nitrogen fertilizer.

[1] It is favored in some cases over pure ammonium nitrate due to its reduced explosion

hazard.[1] The presence of calcium is also beneficial for soil health, particularly in acidic soils.

[1] Its endothermic properties when dissolved in water have led to its use in instant cold packs.

[1] While not a primary tool in drug development, its components (nitrate and calcium ions) are

fundamental in biological systems, and high-purity grades could potentially be used in specific

research applications requiring these ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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